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Introduction

Wogonin, a flavonoid primarily isolated from the root of Scutellaria baicalensis Georgi, has
garnered significant scientific attention for its diverse pharmacological activities. This technical
guide provides an in-depth overview of the biological effects of wogonin and its derivatives,
with a focus on its anticancer, anti-inflammatory, neuroprotective, and antiviral properties. The
document details the molecular mechanisms, summarizes quantitative data, provides
experimental protocols for key assays, and visualizes the intricate signaling pathways
modulated by this promising natural compound. As research into natural products for
therapeutic applications continues to expand, wogonin presents itself as a compelling
candidate for further investigation and drug development.[1][2][3]

Anticancer Activities

Wogonin exerts its anticancer effects through a variety of mechanisms, including the induction
of apoptosis, inhibition of cell proliferation, and suppression of metastasis.[1][3] Its activity has
been demonstrated across a wide range of cancer cell lines.

Quantitative Data: Anticancer Activity of Wogonin and
Its Derivatives
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The following table summarizes the half-maximal inhibitory concentration (IC50) values of

wogonin and its derivatives in various cancer cell lines.

Compound Cancer Type Cell Line IC50 (pM) Reference
Wogonin Ovarian Cancer SKOV3 >20 (72h)
SKOV3/DDP
Wogonin Ovarian Cancer (cisplatin- >20 (72h)
resistant)
Wogonin Ovarian Cancer 0oVv2008 >20 (72h)
] ] C13* (cisplatin-
Wogonin Ovarian Cancer ] >20 (72h)
resistant)
Not specified,
] Colorectal dose-dependent
Wogonin HCT-116 o
Cancer inhibition (0-100
HM)
Dose-dependent
Wogonin Gastric Cancer SGC7901 inhibition (20-200
pmol/L)
Dose-dependent
Wogonin Gastric Cancer BGC-823 inhibition (20-200
pmol/L)
Dose-dependent
Wogonin Gastric Cancer MKN-45 inhibition (20-200
pmol/L)
Wogonin ) - )
o Various Not specified Low micromolar
Derivative (18n)
Wogonin ) » )
Various Not specified Low micromolar

Derivative (20b)

Signaling Pathways in Anticancer Activity
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Wogonin's anticancer effects are mediated through the modulation of several key signaling
pathways.

The PI3K/Akt pathway is a crucial regulator of cell survival and proliferation, and its aberrant
activation is common in many cancers. Wogonin has been shown to inhibit this pathway,
leading to decreased cancer cell viability.
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Wogonin inhibits the PI3K/Akt signaling pathway.

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK and p38, is involved in
the regulation of cell proliferation, differentiation, and apoptosis. Wogonin can activate ERK
and p38 MAPKSs, which contributes to its pro-apoptotic effects in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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